N1-(benzo[d][1,3]dioxol-5-ylmethyl)-N2-(2-methoxy-2-(o-tolyl)ethyl)oxalamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-N'-[2-methoxy-2-(2-methylphenyl)ethyl]oxamide
• InChI: InChI=1S/C20H22N2O5/c1-13-5-3-4-6-15(13)18(25-2)11-22-20(24)19(23)21-10-14-7-8-16-17(9-14)27-12-26-16/h3-9,18H,10-12H2,1-2H3,(H,21,23)(H,22,24)
• InChI Key: ZRLKELQAUHDTCA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(CNC(=O)C(=O)NCC2=CC3=C(C=C2)OCO3)OC
• Molecular Formula: C20H22N2O5
• Molecular Weight: 370.4 g/mol

Description

N1-(benzo[d][1,3]dioxol-5-ylmethyl)-N2-(2-methoxy-2-(o-tolyl)ethyl)oxalamide, commonly known as BDDOE, is a chemical compound that has gained significant interest in scientific research due to its potential therapeutic applications. BDDOE is a member of the oxalamide family, which is known for its diverse biological activities, including anticancer, antiviral, and anti-inflammatory properties.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthetic Pathways and Derivatives : Research on related compounds has explored synthetic pathways, revealing insights into the formation of cyclic hydroxamic acids and lactams with benzoxazine skeletons, which are of interest due to their potential biological activities (Hartenstein & Sicker, 1993). Similarly, the synthesis of benzimidazoles as H1-antihistaminic agents provides a framework for understanding how modifications in chemical structures can influence biological activities (Iemura et al., 1986).

Biological Applications

• Metabolism Studies : Investigations into the metabolism of N-benzylphenethylamines, such as the study on 25CN-NBOMe, provide insights into the metabolic pathways, including demethylation and hydroxylation, which could be relevant for understanding the biotransformation of structurally similar compounds (Šuláková et al., 2021).

Material Science and Analytical Applications

• Stationary Phases in Chromatography : The synthesis and application of liquid crystalline substances as stationary phases for the separation of isomers demonstrate the utility of chemically modified compounds in analytical chemistry (Naikwadi et al., 1980).

Anticancer Research

• Drug Delivery Systems : Studies on disulfide-linked amphiphilic polymer-drug conjugates assembling redox-sensitive micelles emphasize the role of chemical modifications in enhancing drug delivery efficiency, particularly for anticancer therapies (Zhang et al., 2016).

Neuropharmacology

• Neuroleptic Activity : Research into the synthesis and neuroleptic activity of benzamides indicates the potential of chemically synthesized derivatives in the development of treatments for neurological disorders (Iwanami et al., 1981).

Mechanism of Action

Mode of Action

Based on its structural similarity to other benzo[d][1,3]dioxol-5-ylmethyl compounds, it may interact with its targets through non-covalent interactions such as hydrogen bonding, hydrophobic interactions, and π-π stacking .

Biochemical Pathways

Without specific target information, it’s challenging to determine the exact biochemical pathways affected by this compound. Compounds with similar structures have been shown to affect various pathways, including those involved in cell proliferation and apoptosis .

Pharmacokinetics

The presence of the methoxy and ethyl groups may enhance its lipophilicity, potentially improving its absorption and distribution .

Result of Action

The molecular and cellular effects of this compound’s action are currently unknown. Similar compounds have demonstrated anticancer activity, suggesting potential effects on cell proliferation and survival .